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Cat. No.: B042787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrahydrofuran-D8 (THF-d8), the deuterated isotopologue of tetrahydrofuran, serves as a

versatile and indispensable tool in modern organic chemistry. Its unique properties, arising from

the substitution of hydrogen with deuterium atoms, make it particularly valuable for a range of

sophisticated applications, from high-resolution Nuclear Magnetic Resonance (NMR)

spectroscopy to in-depth mechanistic studies of complex chemical transformations. This

technical guide provides a comprehensive overview of the core applications of THF-d8,

complete with quantitative data, detailed experimental protocols, and visual representations of

key concepts.

Core Applications of Tetrahydrofuran-D8
The primary applications of THF-d8 in organic chemistry can be broadly categorized into two

main areas: as a superior solvent for NMR spectroscopy and as a deuterated medium for

elucidating reaction mechanisms.

1. High-Resolution NMR Spectroscopy:

THF-d8 is widely employed as a solvent for NMR analysis due to its excellent solvating power

for a broad range of organic compounds and its favorable physical properties. The replacement

of protons with deuterium atoms significantly reduces the solvent's own signal in ¹H NMR

spectra, thereby minimizing interference and allowing for the clear and precise observation of
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the analyte's signals.[1][2] This is crucial for the accurate structural elucidation and purity

assessment of synthesized compounds.

2. Mechanistic and Kinetic Studies:

The isotopic labeling in THF-d8 makes it an invaluable tool for investigating the intricacies of

reaction mechanisms. By serving as a non-participatory, deuterated environment, it allows

chemists to trace the fate of specific protons in a reaction. Furthermore, THF-d8 is instrumental

in Kinetic Isotope Effect (KIE) studies, where the change in reaction rate upon isotopic

substitution provides profound insights into the rate-determining steps and transition state

geometries of a reaction.[3][4] Its use is particularly prevalent in the study of organometallic

reactions and complex organic transformations.

Quantitative Data: Physical and Spectroscopic
Properties
A clear understanding of the physical and spectroscopic properties of THF-d8 is essential for its

effective application. The following tables summarize key quantitative data for THF-d8 and its

non-deuterated counterpart, Tetrahydrofuran (THF), for comparative purposes.

Table 1: Physical Properties of Tetrahydrofuran-D8 vs. Tetrahydrofuran

Property
Tetrahydrofuran-D8
(C₄D₈O)

Tetrahydrofuran (C₄H₈O)

CAS Number 1693-74-9 109-99-9

Molecular Weight ( g/mol ) 80.16 72.11

Density (g/mL at 25 °C) 0.985 0.889

Melting Point (°C) -106 -108.4

Boiling Point (°C) 65-66 66

Refractive Index (n20/D) 1.403 1.407

Sources:[1][2][5][6]
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Table 2: ¹H and ¹³C NMR Residual Solvent Peaks for Tetrahydrofuran-D8

Nucleus Chemical Shift (ppm) Multiplicity

¹H 3.58 Multiplet

¹H 1.73 Multiplet

¹³C 67.57 Quintet

¹³C 25.37 Quintet

Note: Chemical shifts can be influenced by temperature, concentration, and the specific solute.

The multiplicity of the ¹³C signals is due to coupling with deuterium. Source:[7]

Experimental Protocols
The following sections provide detailed methodologies for common applications of THF-d8 in

organic chemistry.

Preparation of an NMR Sample using Tetrahydrofuran-
D8
This protocol outlines the standard procedure for preparing a sample for high-resolution NMR

analysis.

Materials:

Analyte (5-20 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

Tetrahydrofuran-D8 (approx. 0.6 mL)

5 mm NMR tube and cap

Pasteur pipette and bulb

Small plug of glass wool or a filter pipette

Vial
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Procedure:

Weigh the Analyte: Accurately weigh the desired amount of the compound to be analyzed

and place it in a clean, dry vial.

Dissolve the Sample: Add approximately 0.6 mL of THF-d8 to the vial. Gently swirl or

sonicate the vial to ensure the complete dissolution of the analyte.

Filter the Solution: To remove any particulate matter that could degrade the quality of the

NMR spectrum, filter the solution directly into the NMR tube. This can be achieved by

passing the solution through a Pasteur pipette containing a small, tightly packed plug of

glass wool.

Cap and Label: Securely cap the NMR tube to prevent solvent evaporation and

contamination. Label the tube clearly.

Spectrometer Setup: Before inserting the sample, ensure the NMR spectrometer is properly

tuned and shimmed for the THF-d8 solvent.
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Kinetic Isotope Effect Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c74fc70f50db0104397467/original/exploiting-in-situ-nmr-to-monitor-the-formation-of-a-metal-organic-framework.pdf
https://www.researchgate.net/figure/PH-NMR-monitoring-of-the-reaction-of-2-dissolved-in-THF-d8-with-iPr2PCl-in-a-11_fig5_329401484
https://www.benchchem.com/product/b042787#tetrahydrofuran-d8-applications-in-organic-chemistry
https://www.benchchem.com/product/b042787#tetrahydrofuran-d8-applications-in-organic-chemistry
https://www.benchchem.com/product/b042787#tetrahydrofuran-d8-applications-in-organic-chemistry
https://www.benchchem.com/product/b042787#tetrahydrofuran-d8-applications-in-organic-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

